N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]-2-phenylacetamide

• Molecular Formula: C22H19N5OS
• Molecular Weight: 401.5 g/mol
• IUPAC Name: N-[(6-methyl-2-phenylbenzotriazol-5-yl)carbamothioyl]-2-phenylacetamide
• InChI: InChI=1S/C22H19N5OS/c1-15-12-19-20(26-27(25-19)17-10-6-3-7-11-17)14-18(15)23-22(29)24-21(28)13-16-8-4-2-5-9-16/h2-12,14H,13H2,1H3,(H2,23,24,28,29)
• InChI Key: AOLQHAHLJLMRLW-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=S)NC(=O)CC3=CC=CC=C3)C4=CC=CC=C4

Description

N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]-2-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]-2-phenylacetamide is not fully understood. However, it has been suggested that it works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the activity of COX enzymes, this compound may reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation, pain, and fever. It has also been found to exhibit antitumor activity in some cancer cell lines. Additionally, it has been found to exhibit insecticidal and herbicidal properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]-2-phenylacetamide in lab experiments is its potential to exhibit a range of biochemical and physiological effects. This makes it a versatile compound that can be used in a variety of experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for the study of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]-2-phenylacetamide. One direction is to further investigate its potential as an anticancer agent. Another direction is to study its potential as a herbicide and insecticide. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]-2-phenylacetamide can be achieved through multiple methods. One such method involves the reaction of 6-methyl-2-phenylbenzotriazole with thiourea and 2-phenylacetic acid in the presence of a catalyst. Another method involves the reaction of 6-methyl-2-phenylbenzotriazole with thiocarbamide and 2-phenylacetyl chloride in the presence of a base.

Scientific Research Applications

N-[(6-methyl-2-phenyl-2H-benzotriazol-5-yl)carbamothioyl]-2-phenylacetamide has been extensively studied for its potential applications in various fields. In the field of medicine, it has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use as an anticancer agent. In the field of agriculture, it has been studied for its potential use as a herbicide and insecticide.